Cas no 71041-41-3 (1-Cyclohexen-1-amine,N-(1,1-dimethylethyl)-2-nitro-)

• Product Name: 1-Cyclohexen-1-amine,N-(1,1-dimethylethyl)-2-nitro-
• CAS No: 71041-41-3
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 580982
• PubChem ID: 338108
• Update Time: 2025-04-19

1-Cyclohexen-1-amine,N-(1,1-dimethylethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexen-1-amine,N-(1,1-dimethylethyl)-2-nitro-
• N-tert-butyl-2-nitrocyclohexen-1-amine
• AC1L7N52
• NSC359088
• NSC-359088
• DTXSID20320419
• AKOS024339177
• 71041-41-3

• Inchi： 1S/C10H18N2O2/c1-10(2,3)11-8-6-4-5-7-9(8)12(13)14/h11H,4-7H2,1-3H3
• InChI Key： KBWMCNWPCRYIIO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCCCC=1NC(C)(C)C)=O

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 293.1°Cat760mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.499
• PSA: 55.17
• LogP: 3.35090